Cas no 1805441-00-2 (Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate
• CAS No: 1805441-00-2
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4806150
• Update Time: 2025-06-08

Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-8-5(9(14)16-2)6(10)4(3-13-8)7(11)12/h3,7H,1-2H3
• InChI Key： LBFGGLCHAKSUFA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C(=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate

Research Brief on Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate (CAS: 1805441-00-2)

Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate (CAS: 1805441-00-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel agrochemicals, pharmaceuticals, and other specialty chemicals, highlighting its importance in modern synthetic chemistry.

The structural features of Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate make it a promising candidate for further investigation. The presence of both difluoromethyl and fluoro groups enhances its metabolic stability and bioavailability, which are critical factors in drug design. Recent research has focused on optimizing synthetic routes to produce this compound with high yield and purity, as well as exploring its reactivity in various chemical transformations. These efforts aim to facilitate its incorporation into more complex molecular architectures with potential therapeutic applications.

One of the key areas of interest is the role of Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate in the development of kinase inhibitors. Kinases are a major class of drug targets, particularly in oncology and inflammatory diseases. The fluorinated pyridine core of this compound can mimic natural substrates, making it a valuable scaffold for designing potent and selective kinase inhibitors. Recent studies have demonstrated its efficacy in preliminary biological assays, suggesting its potential as a lead compound for further optimization.

In addition to its pharmaceutical applications, Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate has also been investigated for its use in agrochemicals. The difluoromethyl group is known to improve the pesticidal activity of certain compounds, and researchers are exploring its incorporation into new herbicides and fungicides. Early-stage studies have shown promising results, with enhanced activity against a range of plant pathogens. This dual applicability in both pharmaceuticals and agrochemicals underscores the compound's versatility and commercial potential.

Recent advancements in synthetic methodologies have enabled more efficient production of Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate. Novel catalytic systems and greener reaction conditions have been developed to address challenges such as regioselectivity and scalability. These innovations are expected to lower production costs and increase the accessibility of this compound for both academic and industrial research. Furthermore, computational studies have provided insights into its molecular properties, aiding in the rational design of derivatives with improved biological activity.

In conclusion, Methyl 5-(difluoromethyl)-4-fluoro-2-methoxypyridine-3-carboxylate (CAS: 1805441-00-2) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling subject for ongoing and future studies. As synthetic techniques continue to evolve and our understanding of its applications expands, this compound is poised to play a significant role in the development of next-generation therapeutics and agrochemicals. Researchers are encouraged to explore its full potential through interdisciplinary collaborations and innovative approaches.